Cas no 1549369-81-4 (1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol)

• Product Name: 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol
• CAS No: 1549369-81-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6469844
• Update Time: 2025-07-13

1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol
• Cyclohexanol, 1-[(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)methyl]-

• Inchi： 1S/C14H25NO/c16-14(7-2-1-3-8-14)11-15-9-12-5-4-6-13(12)10-15/h12-13,16H,1-11H2
• InChI Key： APRPXRVPRGKKPG-UHFFFAOYSA-N
• SMILES： C1(CN2CC3CCCC3C2)(O)CCCCC1

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 329.4±15.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Additional information on 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol

Introduction to 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol (CAS No. 1549369-81-4)

1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol, with the CAS number 1549369-81-4, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclohexanol derivatives and features an octahydrocyclopentacpyrrol moiety, which imparts distinct chemical and biological properties.

The molecular structure of 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol is characterized by a cyclohexane ring substituted with a hydroxyl group at the 1-position and a methyl group attached to an octahydrocyclopentacpyrrol ring. The octahydrocyclopentacpyrrol ring is a saturated derivative of the cyclopentacpyrrol framework, which is known for its ability to form stable complexes with various metal ions. This structural feature makes the compound a promising candidate for applications in coordination chemistry and catalysis.

Recent studies have explored the potential of 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol in medicinal chemistry. One notable area of research is its use as a scaffold for the development of new therapeutic agents. The cyclohexanol moiety provides a hydrophilic handle that can be functionalized to enhance solubility and bioavailability, while the octahydrocyclopentacpyrrol ring offers a rigid, lipophilic core that can interact with specific biological targets. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory and analgesic activities, making them potential candidates for the treatment of chronic pain and inflammatory disorders.

In addition to its medicinal applications, 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol has shown promise in materials science. The unique combination of hydrophilic and lipophilic regions within the molecule makes it suitable for use as a surfactant or emulsifier in various formulations. Studies have demonstrated that this compound can effectively stabilize emulsions and improve the dispersion of nanoparticles in aqueous media, which is crucial for applications in drug delivery systems and nanotechnology.

The synthesis of 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the cyclohexanol core followed by the introduction of the octahydrocyclopentacpyrrol moiety through selective functionalization reactions. Advances in synthetic methodologies have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for industrial applications.

The physical properties of 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol, such as its melting point, boiling point, and solubility, are critical for understanding its behavior in different environments. These properties are influenced by the presence of the hydroxyl group and the bulky octahydrocyclopentacpyrrol ring. For example, the hydroxyl group enhances solubility in polar solvents, while the lipophilic nature of the octahydrocyclopentacpyrrol ring facilitates partitioning into non-polar phases. This dual character makes the compound versatile for use in a wide range of applications.

Safety considerations are also important when handling 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, 1-({octahydrocyclopentacpyrrol-2-yl}methyl)cyclohexan-1-ol (CAS No. 1549369-81-4) is a multifunctional compound with significant potential in medicinal chemistry, materials science, and other related fields. Its unique structural features and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.